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Compound of Interest

Compound Name:
1-Aminocyclohexane-1-carboxylic

acid hydrochloride

Cat. No.: B1273012 Get Quote

Technical Support Center: 1-Aminocyclohexane-
1-carboxylic acid hydrochloride
This guide provides researchers, scientists, and drug development professionals with essential

information on the handling, storage, and long-term stability of 1-Aminocyclohexane-1-
carboxylic acid hydrochloride solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing solutions of 1-Aminocyclohexane-1-
carboxylic acid hydrochloride?

A: The hydrochloride salt form is specifically designed to enhance its solubility in water.[1]

Water is the recommended solvent for creating stock solutions. For the related compound

cycloleucine (the non-salt form), solubility in water is approximately 20 mg/mL, and may require

sonication to fully dissolve.[2] The compound is generally poorly soluble in DMSO.[2][3]

Q2: How should I prepare a stock solution for long-term use?

A: To maximize stability and prevent degradation from repeated freeze-thaw cycles, it is critical

to prepare and store solutions properly.[4] Once the compound is dissolved in water, it should
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be aliquoted into single-use volumes for storage.[4] For sterile applications, it is recommended

to filter the solution through a 0.22 µm filter before use or storage.[4]

Q3: What are the optimal storage conditions and duration for stock solutions?

A: Prepared stock solutions have demonstrated stability for up to 6 months when stored at

-80°C.[2][4] For shorter-term storage, solutions can be kept at -20°C for up to 1 month.[2][4]

The solid powder form is stable for at least 3 years when stored at -20°C.[2] Avoid room

temperature storage for solutions to minimize degradation.

Q4: I see precipitation or discoloration in my stored solution. What should I do?

A: The solid compound is a white to off-white crystalline powder, and a fresh solution should be

clear.[5] Any precipitation, cloudiness, or discoloration may indicate solution instability,

degradation, or microbial contamination. It is recommended to discard the solution and prepare

a fresh batch. Refer to the troubleshooting workflow below for guidance.

Q5: What are the known degradation pathways or incompatibilities?

A: Specific degradation pathways for this compound in solution are not extensively

documented in publicly available literature. However, as an amino acid derivative, it may be

susceptible to oxidation and microbial growth. It is incompatible with strong oxidizing agents.[6]

[7] To ensure stability, use high-purity water, ensure sterile handling where necessary, and

store protected from light and extreme temperatures.

Data & Protocols
Quantitative Data Summary
For ease of reference, the following tables summarize key quantitative data regarding the

storage and solubility of 1-Aminocyclohexane-1-carboxylic acid and its related forms.

Table 1: Recommended Storage Conditions for Solutions

Storage Temperature
Maximum Recommended
Duration

Source(s)

-80°C 6 months [2][4]
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| -20°C | 1 month |[2][4] |

Table 2: Solubility Profile

Solvent Solubility Notes Source(s)

Water ~20 mg/mL

The hydrochloride
salt enhances
water solubility.
Ultrasonic
treatment may be
needed.

[1][2]

PBS (pH 7.2) ~100 mg/mL
Ultrasonic treatment

may be needed.
[2]

| DMSO | < 1 mg/mL | Insoluble or slightly soluble. |[2][3] |

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
Objective: To prepare a stable, aliquoted stock solution of 1-Aminocyclohexane-1-carboxylic
acid hydrochloride for experimental use.

Materials:

1-Aminocyclohexane-1-carboxylic acid hydrochloride (MW: 179.64 g/mol )[1]

High-purity, sterile water (e.g., Milli-Q or equivalent)

Sterile conical tubes (15 mL and 50 mL)

Sterile, single-use microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

(Optional) Sonicator water bath

(Optional) 0.22 µm syringe filter and sterile syringe

Procedure:

Calculation: To prepare 10 mL of a 10 mM solution, calculate the required mass:

Mass (g) = 10 mmol/L * 0.010 L * 179.64 g/mol = 0.01796 g (or 18.0 mg)

Weighing: Carefully weigh 18.0 mg of the compound and transfer it to a 15 mL conical tube.

Dissolution: Add 10 mL of sterile water to the tube. Cap tightly and vortex thoroughly for 1-2

minutes. If the solid does not dissolve completely, place the tube in a sonicator bath for 5-10

minutes until the solution is clear.

Sterilization (Optional): If sterility is required for your application, draw the solution into a

sterile syringe, attach a 0.22 µm syringe filter, and dispense the filtered solution into a new,

sterile 15 mL tube.

Aliquoting: To prevent repeated freeze-thaw cycles, dispense the stock solution into sterile,

single-use microcentrifuge tubes in volumes appropriate for your experiments (e.g., 100 µL

or 500 µL aliquots).[4]

Storage: Clearly label all aliquots with the compound name, concentration, and date of

preparation. Store immediately at -80°C for long-term stability (up to 6 months).[2][4]

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Purity Assessment
Objective: To assess the purity and detect potential degradation products of 1-
Aminocyclohexane-1-carboxylic acid hydrochloride solutions over time. This is a general

method and may require optimization.

Instrumentation & Columns:
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HPLC system with UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Sample Diluent: Water

Procedure:

Sample Preparation: Dilute the stock solution to a final concentration of approximately 1

mg/mL with water.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

UV Detection: 210 nm

Gradient Program:

0-2 min: 2% B

2-15 min: 2% to 30% B

15-17 min: 30% to 95% B

17-19 min: 95% B

19-20 min: 95% to 2% B
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20-25 min: 2% B (re-equilibration)

Analysis: Inject a freshly prepared sample as a reference (Time 0). Analyze stored samples

at subsequent time points. The appearance of new peaks or a decrease in the area of the

main peak indicates degradation. Purity can be calculated based on the relative peak areas.
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Issue Detected:
Precipitation or Discoloration

in Stored Solution

Were storage conditions correct?
(-20°C for <1mo or -80°C for <6mo)

Is the solution concentration
higher than its solubility limit?

Yes

Root Cause: Temperature Fluctuation
or Extended Storage

No

Was the solution handled aseptically?
(If required for application)

No

Root Cause: Supersaturation
and Precipitation

Yes

Root Cause: Potential Microbial
or Chemical Contamination

No

Recommendation:
Discard solution and prepare a fresh batch

using the recommended protocol.

Yes / Unsure

Click to download full resolution via product page

Caption: Troubleshooting workflow for unstable solutions.
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Preparation

Storage

1. Weigh solid compound accurately

2. Dissolve in high-purity water
(vortex/sonicate until clear)

3. (Optional) Sterilize with
0.22 µm syringe filter

4. Aliquot into single-use tubes
to avoid freeze-thaw cycles

5. Label aliquots clearly
(Name, Conc, Date)

6. Store immediately at -80°C
for long-term stability

Click to download full resolution via product page

Caption: Recommended workflow for solution preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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